molecular formula C21H20N2O B282104 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile

14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile

Cat. No. B282104
M. Wt: 316.4 g/mol
InChI Key: SWEXBUKORIBUMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile, also known as POAT, is a chemical compound with potential applications in scientific research. This compound is a heterocyclic compound that contains nitrogen and oxygen atoms in its structure. POAT is a derivative of tetracycline and has been found to possess interesting biological properties.

Mechanism of Action

The exact mechanism of action of 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile is not fully understood. However, it is believed that 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile works by inhibiting the activity of certain enzymes and disrupting the normal function of cells. 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of various bacteria, fungi, and viruses. 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has also been shown to induce apoptosis in cancer cells and inhibit the activity of certain enzymes. Additionally, 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to possess interesting biological properties. However, there are also limitations to its use. 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile is a relatively new compound and its exact mechanism of action is not fully understood. Additionally, more research is needed to determine the optimal dosage and concentration for use in lab experiments.

Future Directions

There are several future directions for research on 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile. One area of interest is its potential use in cancer therapy. 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has been found to induce apoptosis in cancer cells and inhibit the activity of certain enzymes, making it a potential candidate for cancer treatment. Additionally, more research is needed to determine the optimal dosage and concentration for use in lab experiments. Another area of interest is the development of 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile derivatives with improved biological properties.

Synthesis Methods

14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile can be synthesized by the reaction of tetracycline with phenylacetonitrile and sodium methoxide in methanol. The reaction yields 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile as a yellow solid with a melting point of 255-257 °C.

Scientific Research Applications

14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has been studied for its potential applications in scientific research. It has been found to possess antibacterial, antifungal, and antiviral properties. 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has also been shown to have anticancer activity and has been studied for its potential use in cancer therapy. Additionally, 14-Phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile has been found to inhibit the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies.

properties

Molecular Formula

C21H20N2O

Molecular Weight

316.4 g/mol

IUPAC Name

14-phenyl-8-oxa-15-azatetracyclo[7.6.1.02,7.013,16]hexadeca-2,4,6-triene-14-carbonitrile

InChI

InChI=1S/C21H20N2O/c22-13-21(14-7-2-1-3-8-14)16-10-6-12-18-19(16)20(23-21)15-9-4-5-11-17(15)24-18/h1-5,7-9,11,16,18-20,23H,6,10,12H2

InChI Key

SWEXBUKORIBUMQ-UHFFFAOYSA-N

SMILES

C1CC2C3C(C1)OC4=CC=CC=C4C3NC2(C#N)C5=CC=CC=C5

Canonical SMILES

C1CC2C3C(C1)OC4=CC=CC=C4C3NC2(C#N)C5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.